Cas no 1805672-21-2 (Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate)

• Product Name: Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate
• CAS No: 1805672-21-2
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953615
• Update Time: 2025-05-21

Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)9-7(4-11)2-6(5-12)3-8(9)13/h2-3,13H,4H2,1H3
• InChI Key： PNSSGTOWBUGGQK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate

Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate: A Comprehensive Overview

Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate, with the CAS number 1805672-21-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a cyano group, and a hydroxyl group attached to a benzene ring. The presence of these functional groups makes it highly versatile and valuable in various applications. Recent studies have highlighted its potential in drug development, as well as in the synthesis of advanced materials.

The synthesis of Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This method has been documented in several recent publications, underscoring its efficiency and applicability in modern chemical laboratories.

The structural properties of this compound are closely tied to its electronic characteristics. The cyano group introduces electron-withdrawing effects, which influence the reactivity of the molecule. This makes it an excellent candidate for use in electrophilic aromatic substitution reactions. Additionally, the hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility in polar solvents. These properties have been leveraged in the development of novel pharmaceutical agents, particularly in the design of bioisosteres and drug delivery systems.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate. Quantum mechanical calculations have revealed that the compound exhibits a high degree of conjugation due to its aromatic ring system, which contributes to its stability and reactivity. These findings have been instrumental in guiding experimental studies aimed at understanding its behavior under various reaction conditions.

In terms of applications, this compound has found utility in the synthesis of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its use in creating materials with tailored mechanical and thermal properties. For instance, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with enhanced durability and resistance to environmental factors.

The study of Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate has also extended into the realm of catalysis. Recent investigations have demonstrated its potential as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers enhances catalytic activity, making it a promising candidate for use in industrial processes such as olefin polymerization and cross-coupling reactions.

Moreover, this compound has shown promise in biomedical applications. Its ability to interact with biological molecules has been explored in drug design studies, particularly in targeting specific proteins associated with diseases such as cancer and neurodegenerative disorders. Preliminary results from these studies indicate that derivatives of this compound may exhibit potent bioactivity, warranting further exploration.

In conclusion, Methyl 2-chloromethyl-4-cyano-6-hydroxybenzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.